[2-(4-Chlorophenoxy)-1-cyclopropylethyl]amine

• IUPAC Name: 2-(4-chlorophenoxy)-1-cyclopropylethanamine
• InChI: InChI=1S/C11H14ClNO/c12-9-3-5-10(6-4-9)14-7-11(13)8-1-2-8/h3-6,8,11H,1-2,7,13H2
• InChI Key: XHJSIGUNKIOSSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(COC2=CC=C(C=C2)Cl)N
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol

Description

“[2-(4-Chlorophenoxy)-1-cyclopropylethyl]amine” is a chemical compound with the molecular formula C11H14ClNO. It has a molecular weight of 211.69 g/mol. This compound is not intended for human or veterinary use and is primarily used for research purposes.

Molecular Structure Analysis

The molecular structure of “[2-(4-Chlorophenoxy)-1-cyclopropylethyl]amine” is based on its molecular formula C11H14ClNO. The InChI code for this compound is 1S/C11H14ClNO/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5,11H,6-7H2,1H3.

Physical And Chemical Properties Analysis

“[2-(4-Chlorophenoxy)-1-cyclopropylethyl]amine” has a predicted density of 1.224±0.06 g/cm3 and a predicted boiling point of 323.0±22.0 °C.

Scientific Research Applications

Environmental and Health Impact Studies

Chlorophenoxy Herbicides and Birth Outcomes : A study investigated the effects of chlorophenoxy herbicides on birth outcomes in the U.S., finding significant increases in birth malformations, particularly circulatory/respiratory and musculoskeletal/integumental anomalies in areas with high wheat acreage treated with such herbicides (Schreinemachers, 2003).

Immunological Changes in Farmers : Exposure to chlorophenoxy herbicides led to short-term immunosuppressive effects among farmers, highlighting potential health concerns related to widespread use of these chemicals (Faustini et al., 1996).

Mechanistic and Toxicological Research

Neutrophil Functionality : Research on the subacute intoxication of 2,4-dichlorophenoxyacetic acid amine salt demonstrated its impact on neutrophils, indicating quantitative and functional disorders that persisted, suggesting the need for further study on its immunotoxic actions (Akhmetchenko et al., 2013).

Cancer Mortality and Herbicide Exposure : A study of Dutch workers exposed to chlorophenoxy herbicides and contaminants showed only slight increases in cancer mortality risk, with specific attention to urinary and genital cancers (Boers et al., 2009).

Metabolism and Exposure Analysis

Urinary Metabolite Profile Analysis : Investigation into the metabolism of chlorphenesin, a related compound, in humans through dermal application highlighted the production of specific metabolites, providing insights into exposure and potential health impacts (Rubio et al., 2021).